Cas no 676487-70-0 (3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole)
676487-70-0 structure
Product Name:3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole
CAS No:676487-70-0
MF:C6H7F3N2O
MW:180.127791643143
MDL:MFCD16619996
CID:966527
PubChem ID:12086301
Update Time:2025-04-19
3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole
- 1H-Pyrazole,3-ethoxy-5-(trifluoromethyl)-(9CI)
- EN300-6488016
- D74212
- BWWUSYPRKBSOJF-UHFFFAOYSA-N
- CS-0080507
- 676487-70-0
- SCHEMBL1081639
- 1H-Pyrazole, 3-ethoxy-5-(trifluoromethyl)-
- DB-279470
-
- MDL: MFCD16619996
- Inchi: 1S/C6H7F3N2O/c1-2-12-5-3-4(10-11-5)6(7,8)9/h3H,2H2,1H3,(H,10,11)
- InChI Key: BWWUSYPRKBSOJF-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=NN1)OCC)(F)F
Computed Properties
- Exact Mass: 180.05104734g/mol
- Monoisotopic Mass: 180.05104734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.9Ų
3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole Pricemore >>
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| eNovation Chemicals LLC | D557714-1g |
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| eNovation Chemicals LLC | D557714-25g |
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| Enamine | EN300-6488016-0.05g |
3-ethoxy-5-(trifluoromethyl)-1H-pyrazole |
676487-70-0 | 95.0% | 0.05g |
$197.0 | 2025-03-15 | |
| Enamine | EN300-6488016-0.1g |
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$293.0 | 2025-03-15 | |
| Enamine | EN300-6488016-0.25g |
3-ethoxy-5-(trifluoromethyl)-1H-pyrazole |
676487-70-0 | 95.0% | 0.25g |
$418.0 | 2025-03-15 | |
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676487-70-0 | 95.0% | 0.5g |
$656.0 | 2025-03-15 |
3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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